2,5-dichloro-N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23Cl2N3O2S/c1-23(2)18(13-4-7-17-14(10-13)8-9-24(17)3)12-22-27(25,26)19-11-15(20)5-6-16(19)21/h4-7,10-11,18,22H,8-9,12H2,1-3H3
• InChI Key: BGMSKISCGJOSRM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)N(C)C
• Molecular Formula: C19H23Cl2N3O2S
• Molecular Weight: 428.4 g/mol
• CAS No.: 953956-11-1

Description

2,5-dichloro-N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H23Cl2N3O2S and its molecular weight is 428.37. The purity is usually 95%.
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Scientific Research Applications

Environmental Analysis

Analysis of Aliphatic Amines in Water

Research has shown that derivatives of benzenesulfonamide, such as those involving derivatization with benzenesulfonyl chloride, are valuable in the environmental analysis of aliphatic amines in wastewater and surface water. This approach allows for the sensitive detection of various amines, highlighting the compound's potential utility in environmental monitoring and protection (Sacher, Lenz, & Brauch, 1997).

Pharmaceutical Development

Carbonic Anhydrase Inhibitors

Several studies have explored benzenesulfonamides incorporating 1,3,5-triazine moieties as potent inhibitors of human carbonic anhydrase isoforms, relevant to conditions such as glaucoma, epilepsy, obesity, and cancer. This research underscores the therapeutic potential of such compounds in drug development, particularly for targeting specific isoforms related to disease processes (Lolak, Akocak, Bua, Sanku, & Supuran, 2019).

Chemical Properties and Applications

Synthetic Applications

Investigations into the chemical synthesis and properties of benzenesulfonamide derivatives reveal their utility in creating a wide range of pharmacologically active agents. For example, the development of new Schiff bases of sulfa drugs demonstrates the versatility of benzenesulfonamides in synthesizing compounds with potential enzyme inhibition activity, highlighting their role in advancing synthetic chemistry and medicinal chemistry research (Alyar et al., 2019).